![molecular formula C11H11BrO4S B4972081 ethyl 3-[(4-bromophenyl)sulfonyl]acrylate](/img/structure/B4972081.png)
ethyl 3-[(4-bromophenyl)sulfonyl]acrylate
Overview
Description
Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate is a chemical compound that belongs to the family of sulfones. It is commonly used in scientific research as a building block in the synthesis of various pharmaceuticals, agrochemicals, and materials. Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate is a versatile compound that has a wide range of applications in different fields.
Scientific Research Applications
1. Arylsulfonylpyrroles Synthesis
Ethyl 3-(arylthio)acrylates, including variants like ethyl 3-[(4-bromophenyl)sulfonyl]acrylate, are utilized in synthesizing arylsulfonylpyrroles. These compounds are generated through reactions involving tosylmethyl isocyanide (TosMIC) and base-induced cycloaddition processes. This reaction pathway is significant for creating ethyl 4-(arylsulfonyl)pyrrole-3-carboxylates, which are valuable in medicinal and organic chemistry (Santo, Costi, Massa, & Artico, 1998).
2. Synthesis of Nazarov's Reagent
Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate derivatives serve as precursors for the synthesis of Nazarov's reagent (ethyl 3-oxopent-4-enoate). This compound is a crucial intermediate in various organic syntheses, particularly for annulation reactions. The synthesis involves a two-step, high-yielding sequence starting from simple adducts, showcasing the versatility of ethyl 3-[(4-bromophenyl)sulfonyl]acrylate in organic synthesis (Benetti, Carli, Risi, Pollini, Veronese, & Zanirato, 2008).
3. Crystallographic Studies
Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate derivatives are used in crystallographic studies to understand molecular interactions and structures. For example, ethyl 3-[2-benzyl-1-(phenylsulfonyl)-1H-indol-3-yl]acrylate has been examined for its molecular conformation, revealing the orientations and interactions of different functional groups. Such studies are pivotal in understanding the molecular properties and potential applications of these compounds (Chinnakali, Surendran, Balamurugan, Mohanakrishnan, & Fun, 2007).
4. Textile Applications
In the textile industry, derivatives of ethyl 3-[(4-bromophenyl)sulfonyl]acrylate, like acrylate monomers containing hydroxyethyl sulfone, are synthesized for use in creating water and oil-repellent coatings on fabrics. This application demonstrates the functional versatility of these compounds in industrial settings (Li, Fu, Wang, & Liu, 2008).
5. Organic Synthesis of 3,3-diphenyl-3H-pyrazoles
Ethyl 3-[(4-bromophenyl)sulfonyl]acrylate is involved in the synthesis of complex organic compounds like 3,3-diphenyl-3H-pyrazoles. These compounds are produced using vinyl sulfones in reactions such as 1,3-dipolar cycloaddition, showcasing the role of ethyl 3-[(4-bromophenyl)sulfonyl]acrylate in facilitating diverse organic reactions (Vasin, Razin, Bezrukova, Korovin, Petrov, & Somov, 2015).
properties
IUPAC Name |
ethyl (E)-3-(4-bromophenyl)sulfonylprop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO4S/c1-2-16-11(13)7-8-17(14,15)10-5-3-9(12)4-6-10/h3-8H,2H2,1H3/b8-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNAFLOXBYHSJET-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CS(=O)(=O)C1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/S(=O)(=O)C1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl (2E)-3-[(4-bromophenyl)sulfonyl]prop-2-enoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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